Cas no 2228534-59-4 (3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine
• CAS No: 2228534-59-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6212724
• PubChem ID: 165785562
• Update Time: 2025-06-11

3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine
• 2228534-59-4
• EN300-1730654

• Inchi： 1S/C11H16N2O2/c1-8(4-5-12)9-6-11(15-3)13-7-10(9)14-2/h6-7H,1,4-5,12H2,2-3H3
• InChI Key： BRCWWIGNEYWMGO-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(=C)CCN)OC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.4Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine

Comprehensive Overview of 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine (CAS No. 2228534-59-4)

The compound 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine (CAS No. 2228534-59-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its distinctive pyridine core and functionalized butenylamine side chain, this compound serves as a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications due to the growing demand for small-molecule drug candidates and biologically active compounds.

In recent years, the scientific community has focused on exploring heterocyclic compounds like 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine for their ability to modulate biological pathways. The presence of both methoxy groups and an amine functionality in its structure makes it a promising scaffold for designing inhibitors targeting enzymes or receptors. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Its CAS No. 2228534-59-4 is frequently searched in chemical databases by synthetic chemists looking for building blocks or intermediates for complex molecule assembly. The compound's stability under various conditions also makes it suitable for high-throughput screening and structure-activity relationship (SAR) studies.

From a commercial perspective, 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine has seen rising demand in the contract research organization (CRO) sector, particularly for drug discovery projects. Its molecular weight and lipophilicity parameters fall within the desirable range for bioavailability optimization, a key consideration in modern pharmacokinetic studies. Many pharmaceutical companies are actively investigating similar structures as part of their fragment-based drug design initiatives.

Environmental and safety aspects of 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine have been thoroughly evaluated, with studies confirming its compatibility with green chemistry principles. The compound's degradation profile and ecotoxicological parameters make it suitable for sustainable industrial applications. This is particularly relevant given the increasing regulatory focus on environmental impact assessments for chemical substances.

Analytical characterization of CAS No. 2228534-59-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is crucial for research reproducibility. The compound's spectral fingerprints are well-documented in scientific literature, facilitating its identification in complex mixtures.

Future research directions for 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine may explore its potential in bioconjugation chemistry or as a precursor for fluorescent probes. The growing interest in theranostic agents (combining therapeutic and diagnostic functions) could further elevate the importance of this versatile compound. Its structural features suggest possible applications in developing molecular imaging tools for biomedical research.

From a regulatory standpoint, 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine complies with major chemical inventories worldwide, making it accessible for international research collaborations. Its intellectual property landscape is continuously evolving, with new patents emerging that utilize this compound as a key intermediate in innovative synthetic routes.

The compound's physicochemical properties, including its solubility profile and stability under various pH conditions, have been extensively studied. These characteristics make it particularly valuable for formulation scientists working on drug delivery systems. The amine functionality allows for salt formation, potentially improving the compound's pharmaceutical properties in final drug products.

In the context of computational chemistry, 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine serves as an interesting case study for molecular docking simulations and quantitative structure-property relationship (QSPR) modeling. These in silico approaches help predict the compound's behavior in biological systems, accelerating the drug discovery process while reducing experimental costs.

Supply chain considerations for CAS No. 2228534-59-4 indicate stable availability from specialized chemical manufacturers. The compound is typically offered with comprehensive certificates of analysis and material safety data sheets, ensuring compliance with laboratory safety standards. Its shelf life and storage requirements have been optimized for research convenience.

Academic interest in 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine continues to grow, with several recent publications exploring its reactivity patterns and potential derivatization pathways. The compound's versatility makes it valuable for teaching advanced concepts in organic synthesis and medicinal chemistry at graduate levels.

Looking ahead, the development of more efficient synthetic routes to 3-(2,5-dimethoxypyridin-4-yl)but-3-en-1-amine remains an active area of investigation. Researchers are particularly interested in catalytic methods that could improve yield and reduce waste generation, aligning with the principles of sustainable chemistry. These advancements could further enhance the compound's accessibility and utility across multiple scientific disciplines.